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Compound of Interest

Compound Name: Pentacosanoic acid

Cat. No.: B159125 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of

pentacosanoic acid (C25:0), a very-long-chain saturated fatty acid. Aimed at researchers,

scientists, and professionals in drug development, this document compiles available

quantitative and qualitative solubility data, details established experimental protocols for

solubility determination, and presents a visual workflow to aid in experimental design.

Introduction
Pentacosanoic acid, a 25-carbon saturated fatty acid, is a lipophilic molecule with

characteristically low solubility in polar solvents. Understanding its solubility in various organic

solvents is critical for a multitude of research and development applications, including the

formulation of pharmaceuticals, the design of lipid-based drug delivery systems, and in the

fields of metabolomics and nutritional science. This guide serves as a centralized resource for

the solubility properties of this fatty acid.

Physicochemical Properties of Pentacosanoic Acid
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Property Value Source

Molecular Formula C₂₅H₅₀O₂

Molecular Weight 382.66 g/mol

Melting Point 83 °C [1]

LogP 11.2 [2]

Water Solubility Practically Insoluble

Quantitative Solubility Data
The solubility of pentacosanoic acid, like other very-long-chain saturated fatty acids, is

significantly influenced by the polarity of the solvent and the temperature. Generally, its

solubility is favored in non-polar organic solvents and decreases with increasing solvent

polarity. As specific quantitative data for pentacosanoic acid is limited, this section includes

data for pentacosanoic acid where available, alongside data for closely related long-chain

fatty acids, behenic acid (C22:0) and lignoceric acid (C24:0), to provide a comparative context.

It is a well-established principle that for saturated fatty acids, solubility in organic solvents tends

to decrease as the carbon chain length increases.[3]
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Fatty Acid Solvent Temperature (°C) Solubility

Pentacosanoic Acid

(C25:0)
Chloroform Not Specified 2.5 mg/mL

Pentacosanoic Acid

(C25:0)

Dimethyl Sulfoxide

(DMSO)
Not Specified

5 mg/mL (with

sonication)[4]

Pentacosanoic Acid

(C25:0)
Ethanol Not Specified

< 1 mg/mL (insoluble)

[4]

Pentacosanoic Acid

(C25:0)

10% DMSO / 90%

Corn Oil
Not Specified ≥ 0.5 mg/mL[4]

Pentacosanoic Acid

(C25:0)

10% DMSO / 40%

PEG300 / 5% Tween-

80 / 45% Saline

Not Specified ≥ 0.5 mg/mL[4]

Behenic Acid (C22:0) Chloroform 25
Soluble (50 mg/mL)[5]

[6]

Behenic Acid (C22:0) Ethanol 25 2.18 mg/mL[5]

Behenic Acid (C22:0) Methanol Not Specified Soluble (hot)[5]

Lignoceric Acid

(C24:0)
Chloroform Not Specified Soluble (~2 mg/mL)[4]

Lignoceric Acid

(C24:0)
Tetrahydrofuran (THF) Not Specified

Soluble (25 mg/mL

with sonication)[7]

Lignoceric Acid

(C24:0)
Diethyl Ether Not Specified Soluble

Qualitative Solubility Data
Qualitative assessments provide additional context for solvent selection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://cdn.caymanchem.com/cdn/insert/13353.pdf
https://cdn.caymanchem.com/cdn/insert/13353.pdf
https://cdn.caymanchem.com/cdn/insert/13353.pdf
https://cdn.caymanchem.com/cdn/insert/13353.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=10924
https://www.sigmaaldrich.com/US/en/product/aldrich/216941
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=10924
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=10924
https://cdn.caymanchem.com/cdn/insert/13353.pdf
https://www.medchemexpress.com/lignoceric-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Description

Chloroform Slightly Soluble[5]

Ethyl Acetate Slightly Soluble (with heating)[5]

Methanol Slightly Soluble[5]

Dimethyl Sulfoxide (DMSO) Slightly Soluble[8]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for reproducible research. The following are

detailed methodologies for key experimental techniques used to ascertain the solubility of long-

chain fatty acids like pentacosanoic acid.

Isothermal Shake-Flask Method
The isothermal shake-flask method is a widely accepted technique for determining the

equilibrium solubility of a solid in a solvent.

Objective: To determine the saturation solubility of pentacosanoic acid in a given organic

solvent at a specific temperature.

Materials:

Pentacosanoic acid (solid, high purity)

Selected organic solvent (analytical grade)

Glass vials with screw caps

Constant temperature orbital shaker or water bath

Syringe filters (e.g., 0.22 µm PTFE)

Analytical balance
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High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for

quantification

Procedure:

Preparation: Add an excess amount of solid pentacosanoic acid to a series of glass vials.

The excess solid is crucial to ensure that saturation is reached.

Solvent Addition: Add a known volume of the selected organic solvent to each vial.

Equilibration: Securely cap the vials and place them in a constant temperature orbital shaker

or water bath set to the desired experimental temperature. Agitate the vials for a

predetermined period (e.g., 24-72 hours) to allow the system to reach equilibrium. The time

required for equilibration should be determined empirically.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature for a sufficient time to allow the undissolved solid to settle.

Sampling: Carefully withdraw a clear aliquot of the supernatant using a syringe. To avoid

aspirating any solid particles, the syringe can be pre-warmed to the experimental

temperature.

Filtration: Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial.

This step is critical to remove any remaining microscopic solid particles.

Quantification: Accurately weigh the filtered solution. Evaporate the solvent under a gentle

stream of nitrogen or in a vacuum oven. Weigh the remaining solid pentacosanoic acid.

The solubility can then be calculated in terms of mg/mL or g/100g of solvent. Alternatively,

the concentration of pentacosanoic acid in the filtered solution can be determined using a

validated HPLC or GC method with an appropriate calibration curve.

Determination of Solubility by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry offers a thermal analysis approach to determine solubility,

particularly useful for understanding the temperature-dependent behavior.
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Objective: To determine the solubility of pentacosanoic acid in a solvent as a function of

temperature.

Materials:

Pentacosanoic acid

Selected organic solvent

Differential Scanning Calorimeter (DSC) with hermetically sealed pans

Analytical balance

Procedure:

Sample Preparation: Prepare a series of mixtures of pentacosanoic acid and the solvent

with varying compositions by weight in hermetically sealed DSC pans.

Thermal Analysis: Place the sealed pan in the DSC instrument. Heat the sample at a

controlled rate (e.g., 5 °C/min) to a temperature above the expected dissolution point. Then,

cool the sample at a controlled rate (e.g., 1 °C/min) until crystallization or precipitation is

observed as an exothermic event.

Data Interpretation: The onset temperature of the exothermic peak during the cooling scan

corresponds to the saturation temperature for that specific composition.

Solubility Curve Construction: By plotting the saturation temperature against the composition

of the various prepared mixtures, a solubility curve can be constructed, providing a detailed

profile of solubility over a range of temperatures.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the isothermal shake-flask method for

determining the solubility of pentacosanoic acid.
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Caption: Workflow for Isothermal Shake-Flask Solubility Determination.
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Conclusion
This technical guide provides a foundational understanding of the solubility of pentacosanoic
acid in organic solvents. The compiled data, though limited for C25:0 itself, demonstrates a

clear trend of increased solubility in less polar organic solvents, a characteristic feature of very-

long-chain saturated fatty acids. The detailed experimental protocols for the isothermal shake-

flask method and differential scanning calorimetry offer robust frameworks for researchers to

generate precise and reliable solubility data tailored to their specific applications. The provided

workflow diagram further clarifies the key steps in the most common solubility determination

method. This guide is intended to be a valuable resource for scientists and developers working

with pentacosanoic acid and other long-chain fatty acids, facilitating more informed decisions

in experimental design and formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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